Cas no 1784980-49-9 (3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one)

3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a dihydropyridinone core substituted with amino and dicyclopropyl functional groups. Its unique structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of cyclopropyl rings enhances steric and electronic properties, which may influence binding affinity and metabolic stability in target applications. This compound is characterized by its high purity and well-defined reactivity, making it suitable for precise synthetic modifications. Researchers value its versatility in constructing complex molecular frameworks, particularly in medicinal chemistry for lead optimization and scaffold diversification.
3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one structure
1784980-49-9 structure
Product Name:3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one
CAS No:1784980-49-9
MF:C11H14N2O
MW:190.241662502289
CID:6156952
PubChem ID:105444417
Update Time:2025-05-20

3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one
    • EN300-725154
    • 1784980-49-9
    • 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one
    • Inchi: 1S/C11H14N2O/c12-9-5-6-10(7-1-2-7)13(11(9)14)8-3-4-8/h5-8H,1-4,12H2
    • InChI Key: BAQVGFWDDWRXHO-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC=C(C2CC2)N1C1CC1)N

Computed Properties

  • Exact Mass: 190.110613074g/mol
  • Monoisotopic Mass: 190.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.3Ų

3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-725154-1.0g
3-amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one
1784980-49-9
1g
$0.0 2023-06-07

Additional information on 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one

Comprehensive Guide to 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one (CAS No. 1784980-49-9): Properties, Applications, and Market Insights

The compound 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one (CAS No. 1784980-49-9) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. This article provides an in-depth analysis of its chemical properties, synthesis pathways, applications, and emerging trends in the scientific community.

With the increasing demand for novel heterocyclic compounds in drug discovery, 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one has gained attention due to its unique structural features. The presence of both amino and cyclopropyl groups makes it particularly interesting for medicinal chemistry applications, especially in the development of kinase inhibitors and antimicrobial agents.

From a chemical perspective, this compound belongs to the class of dihydropyridinones, which are known for their biological activity. The dicyclopropyl substitution pattern enhances its metabolic stability, while the amino group at position 3 provides a handle for further chemical modifications. Researchers are particularly interested in how these structural elements influence the compound's pharmacokinetic properties.

Recent studies have explored the potential of 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one in addressing antibiotic resistance, one of the most pressing global health challenges. Its structural similarity to known antimicrobial scaffolds has prompted investigations into its efficacy against multidrug-resistant bacterial strains. This aligns perfectly with current research priorities in infectious disease management.

The synthesis of 1784980-49-9 typically involves multi-step organic transformations, with key steps including cyclopropanation and pyridinone ring formation. Process chemists are continually optimizing these synthetic routes to improve yields and reduce environmental impact, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the agrochemical sector, derivatives of 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one are being evaluated for their potential as novel plant protection agents. The compound's structural features suggest possible activity against fungal pathogens, which could lead to new solutions for crop protection in sustainable agriculture systems.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structure of 1784980-49-9 and help researchers understand its conformational preferences, which are crucial for rational drug design applications.

The global market for specialized heterocyclic compounds like 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one is expanding rapidly, driven by increased R&D investment in pharmaceutical and agricultural sciences. Custom synthesis providers are reporting growing demand for this and related compounds from both academic and industrial research groups.

From a regulatory perspective, proper handling and storage of 1784980-49-9 are essential, though it doesn't fall under controlled substance categories. Researchers working with this compound should follow standard laboratory safety protocols and consult material safety data sheets for specific handling instructions.

Future research directions for 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one include exploring its potential in targeted cancer therapies and neurodegenerative disease treatments. The compound's ability to cross biological membranes makes it particularly interesting for central nervous system drug development.

For researchers seeking dihydropyridinone derivatives or cyclopropyl-containing heterocycles, 1784980-49-9 represents an important building block. Its commercial availability from specialty chemical suppliers has facilitated numerous structure-activity relationship studies in recent years.

The patent landscape surrounding 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one and its derivatives is evolving, with several applications filed in the past five years covering its use in various therapeutic areas. This intellectual property activity indicates the compound's perceived value in pharmaceutical innovation.

In computational chemistry and molecular modeling studies, 1784980-49-9 serves as an interesting case study for understanding how cyclopropyl groups influence molecular recognition processes. These in silico investigations often precede experimental work, helping to prioritize the most promising derivatives for synthesis and testing.

As the scientific community continues to explore the potential of 3-Amino-1,6-dicyclopropyl-1,2-dihydropyridin-2-one, its role in addressing current healthcare and agricultural challenges appears increasingly significant. The compound's versatility and the growing body of research surrounding it suggest it will remain an important focus of heterocyclic chemistry for years to come.

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